Cas no 93367-30-7 (4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-)

93367-30-7 structure
Product name:4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-
4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-
- 5-(chloromethyl)-6-methoxy-2-phenylthiochromen-4-one
- NSC-374507
- DTXSID10321399
- 93367-30-7
- 5-(Chloromethyl)-6-methoxy-2-phenyl-4H-1-benzothiopyran-4-one
- NSC374507
-
- Inchi: InChI=1S/C17H13ClO2S/c1-20-14-7-8-15-17(12(14)10-18)13(19)9-16(21-15)11-5-3-2-4-6-11/h2-9H,10H2,1H3
- InChI Key: AKBDKFSYPCLUCV-UHFFFAOYSA-N
- SMILES: COC1=C(C2=C(C=C1)SC(=CC2=O)C3=CC=CC=C3)CCl
Computed Properties
- Exact Mass: 316.032
- Monoisotopic Mass: 316.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6Ų
- XLogP3: 4.1
Experimental Properties
- Density: 1.323
- Boiling Point: 501.1°C at 760 mmHg
- Flash Point: 256.9°C
- Refractive Index: 1.648
- PSA: 54.54000
- LogP: 4.67590
4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl- Related Literature
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Jyotsna Kaushal,K. K. Bhasin,S. K. Mehta,C. Raman Suri Chem. Commun., 2010,46, 5755-5757
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W. Rahmah,Z. Wang,S. Kawi React. Chem. Eng., 2021,6, 401-417
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Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
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Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
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